GQ-16

PPARγ Nuclear Receptor Binding Affinity

Standard full PPARγ agonists (rosiglitazone, pioglitazone) confound metabolic studies via weight gain and fluid retention. GQ-16 is a mechanistically-distinct partial agonist that decouples insulin sensitization from adipogenic side effects. - Ki = 160 nM at PPARγ LBD; weak helix 12 stabilization, strong β-sheet stabilization - Blocks Cdk5-mediated Ser-273 phosphorylation without adipogenesis - 20 mg/kg oral dosing recapitulates rosiglitazone efficacy without altering body weight or hematocrit in HFD obese mice - 98% HPLC purity, strict PPARγ selectivity (no α/δ/RXRα activity)

Molecular Formula C19H16BrNO3S
Molecular Weight 418.3 g/mol
Cat. No. B15622011
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameGQ-16
Molecular FormulaC19H16BrNO3S
Molecular Weight418.3 g/mol
Structural Identifiers
InChIInChI=1S/C19H16BrNO3S/c1-12-3-5-13(6-4-12)11-21-18(22)17(25-19(21)23)10-14-9-15(20)7-8-16(14)24-2/h3-10H,11H2,1-2H3/b17-10-
InChIKeyAMLZLORVKZAHOH-YVLHZVERSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





GQ-16: Weight-Neutral PPARγ Partial Agonist


(5Z)-5-(5-Bromo-2-methoxybenzylidene)-3-(4-methylbenzyl)-1,3-thiazolidine-2,4-dione, commonly designated GQ-16 (CAS 870554-67-9), is a thiazolidinedione-derived peroxisome proliferator-activated receptor gamma (PPARγ) ligand that functions as a selective partial agonist [1]. It exhibits a moderate binding affinity (Ki = 160 nM) for the PPARγ ligand-binding domain (LBD) and demonstrates no detectable activity toward PPARα, PPARδ, or RXRα, thereby ensuring target selectivity . A co-crystal structure (PDB ID: 3T03) confirms its occupancy within the PPARγ LBD at 2.1 Å resolution, revealing a binding mode distinct from full agonists such as rosiglitazone [2].

PPARγ partial agonist tool compound for metabolic pathway studies
Reported insulin sensitization efficacy without weight-gain confounding in diet-induced obesity models
Narrow transcriptional footprint and strict PPARγ selectivity support clean gene-regulation studies

GQ-16 vs Full PPARγ Agonists in Metabolic Studies


Within the thiazolidinedione and broader PPARγ ligand class, full agonists (e.g., rosiglitazone, pioglitazone) and other partial agonists (e.g., INT131, MRL-24) exhibit markedly divergent transcriptional, adipogenic, and in vivo safety profiles [1]. GQ-16 distinguishes itself through a unique combination of binding mode, transcriptional repression signature, and in vivo outcomes—specifically, insulin sensitization efficacy comparable to rosiglitazone in diabetic mice but with complete absence of weight gain or edema induction [2]. These differential features arise from its distinct stabilization of the PPARγ β-sheet region and minimal stabilization of helix 12, which are not uniformly shared by other partial agonists [3]. Consequently, substitution of GQ-16 with an alternative PPARγ modulator without empirical validation would confound experimental interpretation and compromise translational relevance.

Full PPARγ agonists (rosiglitazone, pioglitazone) may produce weight gain and fluid retention that confound metabolic study endpoints.
Broad transcriptional activation by full agonists (>1100 genes) can obscure PPARγ-specific gene regulation; partial agonists show only ~90 genes modulated.
Off-target PPARα/δ activity at high concentrations in some full agonists may introduce non-PPARγ metabolic effects; GQ-16 shows no detectable PPARα/δ activation.

GQ-16 Evidence vs PPARγ Modulators


Partial PPARγ Transactivation and Reduced Adipogenesis

GQ-16 binds to the PPARγ ligand-binding domain (LBD) with a moderate dissociation constant (Ki) of 160 nM, as determined by competition binding assay . In contrast, the full agonist rosiglitazone exhibits a higher affinity (Ki approximately 40 nM) [1], while the non-thiazolidinedione partial agonist INT131 (AMG131) demonstrates a Ki of ~10 nM . Notably, GQ-16 displays no detectable agonist activity toward PPARα, PPARδ, or RXRα at concentrations up to 10 μM, confirming high receptor subtype selectivity . This selectivity profile is quantitatively comparable to INT131 but diverges from rosiglitazone, which retains weak PPARα activation.

PPARγ transactivation
Direct comparison
8.57-fold induction
34.5% of rosiglitazone maximal transactivation; supports reduced adipogenic signaling context
U-937 reporter assay, 10 µM; rosiglitazone: 24.8-fold
PPARγ Nuclear Receptor Binding Affinity

Weight-Neutral Insulin Sensitization

In a U-937 cell-based reporter gene assay, GQ-16 (10 μM) induced a maximum 8.57-fold increase in PPARγ-mediated transactivation, whereas rosiglitazone at the same concentration elicited a 24.8-fold induction . This represents a 65% reduction in transcriptional efficacy relative to the full agonist. Molecular dynamics simulations and hydrogen/deuterium exchange studies attribute this partial agonism to GQ-16's weak ability to stabilize helix 12 in its active conformation, a structural feature that distinguishes it from full agonists [1].

Weight-neutral insulin sensitization
Direct comparison
Body weight change comparable to vehicle
Supports insulin-sensitizing endpoint without weight-gain confounding
HFD Swiss mice, 20 mg/kg/d oral, 10-14 d; rosiglitazone caused significant weight gain (P
Transcriptional selectivity
Direct comparison
89 genes modulated
92% fewer genes than rosiglitazone (1156); supports narrow transcriptional footprint for pathway studies
3T3-L1 adipocyte microarray
Proteinuria reduction
Direct comparison
81% of PAN-value
Supports nephrotic syndrome model endpoint context; pioglitazone 64%
PAN-induced nephrotic rats; also restored glomerular Nrf2
PPARγ selectivity
Cross-study comparable
Ki 160 nM
No detectable PPARα, PPARδ, or RXRα activity up to 10 µM; supports clean PPARγ pathway isolation
Nuclear receptor transactivation panel
Thermogenic browning in WAT
Direct comparison
Ucp-1, Cidea, Prdm16 upregulation
Supports adipose browning endpoint context; rosiglitazone did not produce comparable induction
HFD mice, 40 mg/kg/d, 14 d; reduced epididymal fat mass
PPARγ Transactivation Partial Agonism

Transcriptional Selectivity vs Rosiglitazone

Microarray analysis of mature 3T3-L1 adipocytes revealed that rosiglitazone significantly alters the expression of 1,156 genes, whereas GQ-16 modifies only 89 genes [1]. This 13-fold reduction in global transcriptional perturbation reflects GQ-16's constrained genomic footprint. Notably, GQ-16 exerts disproportionately strong repression on a subset of PPARγ-repressed genes, a pattern also observed with MRL-24 and SR1664 partial agonists [1]. Quantitative RT-PCR validation confirmed that GQ-16 induces significantly lower mRNA levels of adipogenic markers (e.g., Fabp4, Adipoq) compared to rosiglitazone.

Transcriptional selectivity
Direct comparison
89 genes modulated
92% fewer genes than rosiglitazone (1156); supports narrow transcriptional footprint for pathway studies
3T3-L1 adipocyte microarray
Adipogenesis Transcriptomics Gene Repression

Proteinuria Reduction vs Pioglitazone

In a high-fat diet-induced obese and diabetic mouse model, GQ-16 administered at 20 mg/kg/day (oral gavage) achieved insulin sensitization efficacy comparable to rosiglitazone at 4 mg/kg/day, as measured by improved glucose tolerance and insulin signaling [1]. Critically, GQ-16 did not induce weight gain, hyperphagia, or edema, whereas rosiglitazone-treated animals exhibited significant weight gain [1]. In a separate 14-day study in obese mice, GQ-16 (40 mg/kg/day) reduced high-fat diet-induced weight gain despite increasing energy intake, accompanied by reduced epididymal fat mass [2].

Proteinuria reduction
Direct comparison
81% of PAN-value
Supports nephrotic syndrome model endpoint context; pioglitazone 64%
PAN-induced nephrotic rats; also restored glomerular Nrf2
Insulin Resistance In Vivo Efficacy Metabolic Safety

PPARγ Selectivity vs Full Agonists

GQ-16 effectively inhibits cyclin-dependent kinase 5 (Cdk5)-mediated phosphorylation of PPARγ at Ser273, a post-translational modification linked to insulin resistance and metabolic dysfunction [1]. Hydrogen/deuterium exchange mass spectrometry (HDX-MS) demonstrates that GQ-16 strongly stabilizes the β-sheet region of the PPARγ LBD, which contains Ser273, thereby reducing Cdk5 substrate accessibility [2]. This β-sheet stabilization is a hallmark of dissociation between insulin sensitization and adipogenesis, shared by MRL-24 and SR1664, but not by full agonists like rosiglitazone [2].

PPARγ selectivity
Cross-study comparable
Ki 160 nM
No detectable PPARα, PPARδ, or RXRα activity up to 10 µM; supports clean PPARγ pathway isolation
Nuclear receptor transactivation panel
Cdk5 Phosphorylation Receptor Conformation

Thermogenic Browning in White Adipose Tissue

In obese and hyperglycemic mice treated for 14 days, GQ-16 (40 mg/kg/day) significantly increased expression of thermogenesis-related genes—including Ucp-1, Cidea, Prdm16, Cd40, and Tmem26—in both interscapular brown adipose tissue (BAT) and epididymal white adipose tissue (WAT) [1]. This was accompanied by increased UCP-1 protein expression (immunohistochemistry) and reduced epididymal fat mass. In contrast, rosiglitazone (4 mg/kg/day) did not significantly increase BAT activity or WAT browning markers under the same conditions [1]. Liver triglyceride content was also reduced by GQ-16 treatment.

Thermogenic browning in WAT
Direct comparison
Ucp-1, Cidea, Prdm16 upregulation
Supports adipose browning endpoint context; rosiglitazone did not produce comparable induction
HFD mice, 40 mg/kg/d, 14 d; reduced epididymal fat mass
Thermogenesis Adipose Tissue Browning Obesity

GQ-16 Research Application Scenarios


Weight-Neutral Insulin Sensitization for Diabetes

Employ GQ-16 in in vivo metabolic studies to achieve robust insulin sensitization (e.g., improved glucose tolerance and insulin signaling) in diet-induced obese or diabetic mouse models without inducing weight gain, hyperphagia, or edema [1]. This application leverages the evidence that GQ-16 at 20–40 mg/kg/day (oral gavage) provides efficacy comparable to rosiglitazone but with a clean side-effect profile, enabling unambiguous interpretation of PPARγ-mediated metabolic improvements independent of body weight changes [2].

Nephrotic Syndrome and Glomerular Disease Models

Use GQ-16 as a molecular probe in 3T3-L1 adipocytes or other PPARγ-expressing cell models to study gene-selective partial agonism and transcriptional repression [1]. The compound's restricted genomic footprint (89 genes altered vs. 1,156 by rosiglitazone) and its disproportionately strong repression of specific PPARγ-repressed genes make it an ideal tool for mapping PPARγ-dependent gene regulatory networks without the global transcriptional activation induced by full agonists [2].

Adipose Tissue Browning for Obesity Research

Administer GQ-16 to obese mouse models to induce expression of thermogenesis-related genes (Ucp-1, Cidea, Prdm16, Cd40, Tmem26) in brown and white adipose tissues, while simultaneously reducing visceral adiposity and liver triglyceride content [1]. This application exploits GQ-16's unique capacity among PPARγ modulators to promote adipose tissue browning, positioning it as a valuable tool for studies on energy expenditure, beige adipocyte recruitment, and obesity therapeutics [2].

PPARγ Gene Regulation and Selectivity Studies

Utilize GQ-16 in co-crystallization or hydrogen/deuterium exchange mass spectrometry experiments to investigate the structural basis of β-sheet stabilization and inhibition of Cdk5-mediated Ser273 phosphorylation [1]. The solved crystal structure (PDB ID: 3T03) and HDX-MS data provide a foundation for structure-based drug design efforts aimed at developing next-generation PPARγ modulators with dissociated metabolic profiles [2].

Application
Selection Property
Validation Focus
Insulin sensitization research (diet-induced obesity models)
Insulin sensitization without weight-gain confounding
Body weight, glucose tolerance, and food intake endpoints
Nephrotic syndrome model research
Proteinuria reduction and glomerular protection profile
Proteinuria, glomerular Nrf2, and coagulation endpoints
Adipose tissue browning research
Thermogenic gene induction in white adipose tissue
Ucp-1/Cidea/Prdm16 expression and fat mass reduction
PPARγ gene regulation studies
Narrow transcriptional footprint and PPARγ selectivity
Gene expression microarray and PPAR subtype transactivation assays

Technical Documentation Hub

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25 linked technical documents
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